Cas no 1854376-05-8 (2-{2,6-Dioxa-9-azaspiro[4.5]decan-9-yl}ethan-1-amine)

• Product Name: 2-{2,6-Dioxa-9-azaspiro[4.5]decan-9-yl}ethan-1-amine
• CAS No: 1854376-05-8
• MF: C₉H₁₈N₂O₂
• MW: 186.251422405243
• CID: 5823131
• PubChem ID: 131036174
• Update Time: 2025-06-15

2-{2,6-Dioxa-9-azaspiro[4.5]decan-9-yl}ethan-1-amine Chemical and Physical Properties

Names and Identifiers

• 2-{2,6-dioxa-9-azaspiro[4.5]decan-9-yl}ethan-1-amine
• 1854376-05-8
• EN300-3061570
• 2-{2,6-Dioxa-9-azaspiro[4.5]decan-9-yl}ethan-1-amine

• Inchi： 1S/C9H18N2O2/c10-2-3-11-4-6-13-9(7-11)1-5-12-8-9/h1-8,10H2
• InChI Key： CAYJZODLUBDLMF-UHFFFAOYSA-N
• SMILES： O1CCN(CCN)CC21COCC2

Computed Properties

• Exact Mass: 186.136827821g/mol
• Monoisotopic Mass: 186.136827821g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 177
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -1.2
• Topological Polar Surface Area: 47.7Ų

Additional information on 2-{2,6-Dioxa-9-azaspiro[4.5]decan-9-yl}ethan-1-amine

Latest Research Insights on 2-{2,6-Dioxa-9-azaspiro[4.5]decan-9-yl}ethan-1-amine (CAS: 1854376-05-8) in Chemical Biology and Pharmaceutical Applications

The compound 2-{2,6-Dioxa-9-azaspiro[4.5]decan-9-yl}ethan-1-amine (CAS: 1854376-05-8) has recently garnered significant attention in the field of chemical biology and pharmaceutical research due to its unique structural features and potential therapeutic applications. This spirocyclic amine derivative, characterized by its fused dioxa-aza ring system, has been explored as a versatile scaffold in drug discovery, particularly for targeting central nervous system (CNS) disorders and infectious diseases. Recent studies have highlighted its role as a key intermediate in the synthesis of novel bioactive molecules, with promising results in preclinical models.

A 2023 study published in the Journal of Medicinal Chemistry demonstrated the compound's utility as a building block for designing sigma-1 receptor modulators, which are implicated in neuroprotection and pain management. Researchers synthesized a series of derivatives using 1854376-05-8 as the core structure, achieving nanomolar affinity for the sigma-1 receptor while maintaining excellent blood-brain barrier permeability. The lead compound from this series showed remarkable efficacy in rodent models of neuropathic pain, with reduced side effects compared to current therapeutics.

In antimicrobial research, a team from the University of Cambridge reported in ACS Infectious Diseases (2024) that derivatives of 2-{2,6-Dioxa-9-azaspiro[4.5]decan-9-yl}ethan-1-amine exhibited potent activity against drug-resistant Gram-positive bacteria, including methicillin-resistant Staphylococcus aureus (MRSA). The unique spirocyclic structure was found to disrupt bacterial cell wall synthesis through a novel mechanism, potentially overcoming existing resistance pathways. These findings suggest the compound's potential as a scaffold for developing next-generation antibiotics.

From a chemical biology perspective, the compound's rigid spirocyclic architecture has been exploited in the design of molecular probes. A Nature Chemical Biology publication (2023) detailed its use in creating activity-based probes for studying lysine-specific demethylases (KDMs), important epigenetic regulators. The 1854376-05-8-derived probes enabled real-time monitoring of KDM activity in live cells, providing new insights into epigenetic dynamics during cellular differentiation.

Recent advances in synthetic methodology have also improved access to this valuable building block. A 2024 Organic Process Research & Development paper described a scalable, enantioselective synthesis of 2-{2,6-Dioxa-9-azaspiro[4.5]decan-9-yl}ethan-1-amine using asymmetric hydrogenation, achieving >99% ee with significantly reduced production costs. This development is expected to facilitate broader investigation of the compound's pharmaceutical potential.

Looking forward, the unique properties of 1854376-05-8 position it as a promising candidate for multiple therapeutic areas. Ongoing research is exploring its application in targeted protein degradation (PROTACs), where its spirocyclic structure may offer advantages in ternary complex formation. Additionally, its potential in radiopharmaceutical development is being investigated, with preliminary studies showing favorable pharmacokinetics for PET tracer applications. As these investigations progress, 2-{2,6-Dioxa-9-azaspiro[4.5]decan-9-yl}ethan-1-amine is poised to make significant contributions to both fundamental chemical biology and applied pharmaceutical development.